Cas no 1000802-53-8 (1-Methyl-2-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl}-piperidine)

• Product Name: 1-Methyl-2-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl}-piperidine
• CAS No: 1000802-53-8
• MF: C₁₇H₃₀BN₃O₂
• MW: 319.250004291534
• CID: 2111866
• Update Time: 2023-08-04

1-Methyl-2-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl}-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl]Piperidine
• VLONJDMXUPKBSY-UHFFFAOYSA-N
• 1-methyl-2-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl}-piperidine
• 1-methyl-(2rs)-2-{2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]-ethyl}piperidine
• 1-Methyl-2-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl}-piperidine

• Inchi： 1S/C17H30BN3O2/c1-16(2)17(3,4)23-18(22-16)14-12-19-21(13-14)11-9-15-8-6-7-10-20(15)5/h12-13,15H,6-11H2,1-5H3
• InChI Key： VLONJDMXUPKBSY-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CCC2CCCCN2C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Topological Polar Surface Area: 39.5